Cas no 994-89-8 (tributyl(ethynyl)stannane)

Tributyl(ethynyl)stannane is an organotin compound featuring an ethynyl group bonded to a tributylstannane moiety. This reagent is primarily utilized in organic synthesis as a versatile building block for cross-coupling reactions, particularly in Stille couplings, where it serves as an efficient ethynyl transfer agent. Its stability under standard handling conditions and compatibility with a range of functional groups make it a valuable tool for constructing alkynyl-containing frameworks. The compound is particularly useful in the synthesis of conjugated systems, pharmaceuticals, and advanced materials. Careful handling is recommended due to the toxicity associated with organotin compounds.

tributyl(ethynyl)stannane structure

Product Name:tributyl(ethynyl)stannane

CAS No:994-89-8

MF:C₁₄H₂₈Sn

MW:315.082123756409

MDL:MFCD00009420

CID:806536

PubChem ID:621176

Update Time:2025-10-18

tributyl(ethynyl)stannane Chemical and Physical Properties

Names and Identifiers

- Stannane,tributylethynyl-
- TRIBUTYL(ETHYNYL)TIN
- Ethynyltributylstannane
- tributyl(ethynyl)stannane
- tributylethynylStannane
- Tributylstannylacetylene
- (Tributylstannyl)acetylide
- (Tributylstannyl)ethyne
- Ethynyl(tributyl)stannane
- Ethynyltributyltin
- NSC 203201
- J-521360
- Stannane, tributylethynyl-
- GS-6646
- Tributylethynyltin
- ethynyl tri-n-butyltin
- tri-n-butylethynylstannane
- MFCD00009420
- AKOS015843034
- tri-n-butylethynyl tin
- AB00968
- tributylstannyl acetylene
- FT-0633213
- Ethynyltributylstannane, 95%
- Tributylethynyl tin
- NSC-203201
- EN300-61691
- F11379
- InChI=1/3C4H9.C2H.Sn/c3*1-3-4-2;1-2;/h3*1,3-4H2,2H3;1H
- tri-n-butylethynyltin
- tributylstannylethyne
- Ethynyl-tributyl-stannane
- Ethynyltri-n-Butyltin
- NSC203201
- tributyl(1-ethynyl) tin
- tributylethynyl stannane
- C14H28Sn
- AMY6990
- tributyl-ethynylstannane
- 994-89-8
- DTXSID90347411
- DB-057787
- MDL： MFCD00009420
- Inchi： 1S/3C4H9.C2H.Sn/c3*1-3-4-2;1-2;/h3*1,3-4H2,2H3;1H;
- InChI Key： YEMJHNYABQHWHL-UHFFFAOYSA-N
- SMILES： [Sn](C#C)(CCCC)(CCCC)CCCC
- BRN： 3537659

Computed Properties

Exact Mass: 316.12100
Monoisotopic Mass: 316.121303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: colorless liquid
Density: 1.1113 g/cm3 (20 ºC),
Boiling Point: 70 ℃/0.2 mmHg(lit.)
Flash Point: 74℃(165.2℉)(lit.)
Refractive Index: 1.4770 (589.3 nm 20 ºC)
Solubility: Insuluble (5.0E-4 g/L) (25 ºC),
Water Partition Coefficient: Not miscible or difficult to mix with water.
PSA: 0.00000
LogP: 5.00790
Sensitiveness: Moisture Sensitive
Solubility: It is soluble in most organic solvents and is usually used in non-polar solvents, such as toluene.

tributyl(ethynyl)stannane Security Information

Hazardous Material transportation number：UN 2788 6.1/PG 3
WGK Germany：3
Hazard Category Code： R21;R25;R36/38;R48/23/25;R50/53
Safety Instruction： S35-S36/37/39-S45-S60-S61
FLUKA BRAND F CODES：21
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：No
Safety Term：6.1
Packing Group：III
Risk Phrases：R21

tributyl(ethynyl)stannane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

tributyl(ethynyl)stannane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L20178-1g	Ethynyltri-n-butyltin, 96%	994-89-8	96%	1g	￥743.00	2023-04-12
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L20178-5g	Ethynyltri-n-butyltin, 96%	994-89-8	96%	5g	￥2450.00	2023-04-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	069498-1g	tributyl(ethynyl)stannane	994-89-8	95%	1g	616.0CNY	2021-07-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TJ435-200mg	tributyl(ethynyl)stannane	994-89-8	95%	200mg	51.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TJ435-1g	tributyl(ethynyl)stannane	994-89-8	95%	1g	99.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TJ435-5g	tributyl(ethynyl)stannane	994-89-8	95%	5g	273.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	069498-25g	tributyl(ethynyl)stannane	994-89-8	95%	25g	6144.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	069498-5g	tributyl(ethynyl)stannane	994-89-8	95%	5g	1510.0CNY	2021-07-15
TRC	T896440-10mg	Tributylstannylacetylene	994-89-8		10mg	$ 50.00	2022-05-05
TRC	T896440-50mg	Tributylstannylacetylene	994-89-8		50mg	$ 65.00	2022-05-05

tributyl(ethynyl)stannane Suppliers

Amadis Chemical Company Limited

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(CAS:994-89-8)tributyl(ethynyl)stannane

Order Number:A933879

Stock Status:in Stock

Quantity:100.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:12

Price ($):170.0

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Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:994-89-8)TRIBUTYLSTANNYLACETYLENE

Order Number:sfd22131

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

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